Paravallarinol
Paravallarinol
Brand Name:
Vulcanchem
CAS No.:
17083-11-3
VCID:
VC0104404
InChI:
InChI=1S/C22H37NO2/c1-14(25)18-6-7-20-17-5-4-15-12-16(23-3)8-10-21(15,2)19(17)9-11-22(18,20)13-24/h4,14,16-20,23-25H,5-13H2,1-3H3/t14-,16-,17+,18+,19-,20-,21-,22-/m0/s1
SMILES:
CC(C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)NC)C)CO)O
Molecular Formula:
C22H37NO2
Molecular Weight:
347.5 g/mol
Paravallarinol
CAS No.: 17083-11-3
Main Products
VCID: VC0104404
Molecular Formula: C22H37NO2
Molecular Weight: 347.5 g/mol
| CAS No. | 17083-11-3 |
|---|---|
| Product Name | Paravallarinol |
| Molecular Formula | C22H37NO2 |
| Molecular Weight | 347.5 g/mol |
| IUPAC Name | (1S)-1-[(3S,8R,9S,10R,13R,14S,17S)-13-(hydroxymethyl)-10-methyl-3-(methylamino)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanol |
| Standard InChI | InChI=1S/C22H37NO2/c1-14(25)18-6-7-20-17-5-4-15-12-16(23-3)8-10-21(15,2)19(17)9-11-22(18,20)13-24/h4,14,16-20,23-25H,5-13H2,1-3H3/t14-,16-,17+,18+,19-,20-,21-,22-/m0/s1 |
| Standard InChIKey | JASSGIGGJMGBFO-QLPKIABKSA-N |
| Isomeric SMILES | C[C@@H]([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)NC)C)CO)O |
| SMILES | CC(C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)NC)C)CO)O |
| Canonical SMILES | CC(C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)NC)C)CO)O |
| Synonyms | 3 beta-N-methylamino-18,20-dihydroxy-5-pregnene paravallarinol |
| PubChem Compound | 197954 |
| Last Modified | Dec 23 2021 |
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